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Compound of Interest

Compound Name: Benzotriazole BT-d10

Cat. No.: B15555035 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

technical specifications of the Benzotriazole BT-d10 analytical standard. It is designed to

assist researchers, scientists, and drug development professionals in sourcing this standard

and understanding its application in analytical methodologies. This document includes a

comparative summary of commercial suppliers, detailed experimental protocols for its use, and

a review of the biological significance of benzotriazole derivatives, including relevant signaling

pathways.

Introduction to Benzotriazole BT-d10
Benzotriazole BT-d10 is the deuterated form of Benzotriazole BT, a low-volatility benzotriazole

UV light absorber and stabilizer.[1] Isotope-labeled internal standards, such as Benzotriazole
BT-d10, are crucial for accurate quantification in analytical chemistry, particularly in mass

spectrometry-based methods like gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS). The use of a stable isotope-labeled standard,

which has a higher molecular weight than the analyte but similar chemical and physical

properties, allows for correction of matrix effects and variations in sample preparation and

instrument response, leading to more precise and accurate measurements.
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A variety of chemical suppliers offer Benzotriazole BT-d10 as an analytical standard. The

following table summarizes the key quantitative data available from prominent commercial

sources. Please note that for detailed and lot-specific information, such as isotopic enrichment

and a complete certificate of analysis, it is recommended to contact the suppliers directly.

Supplier
Product
Name

CAS
Number

Molecular
Formula

Purity
Isotopic
Purity
(Typical)

Toronto

Research

Chemicals

(TRC)

Benzotriazole

BT-d10

70321-86-7

(unlabeled)

C₃₀D₁₀H₁₉N₃

O

Not specified,

sold as a

neat solid

Not specified,

inquire for

CoA

LGC

Standards

Benzotriazole

BT-d10
Not specified

C₃₀D₁₀H₁₉N₃

O

>95% (HPLC)

[2]

Not specified,

inquire for

CoA

CymitQuimic

a

Benzotriazole

BT-d10

70321-86-7

(unlabeled)[3]

C₃₀D₁₀H₁₉N₃

O

Not specified,

sold as a light

grey solid[3]

Not specified,

inquire for

CoA

Adva Tech

Group Inc.

Benzotriazole

BT-d10
Not specified

C₃₀D₁₀H₁₉N₃

O

>95% (HPLC)

[4]

Not specified,

inquire for

CoA

MedChemEx

press

Benzotriazole

BT-d10

70321-86-7

(unlabeled)

C₃₀H₁₉D₁₀N₃

O

Not specified,

sold as a

neat solid

Not specified,

inquire for

CoA

C/D/N

Isotopes Inc.

Benzotriazole

-4,5,6,7-d4

1185072-03-

0
C₆HD₄N₃ Not specified 99 atom % D

Santa Cruz

Biotechnolog

y

Benzotriazole

-d4
Not specified C₆HD₄N₃ Not specified

Not specified,

inquire for

CoA

Note: Isotopic purity for Benzotriazole BT-d10 is not consistently provided by suppliers. The

value from C/D/N Isotopes for a similar deuterated benzotriazole (d4) is included to provide an

expected range.
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Experimental Protocols
Benzotriazole BT-d10 is primarily used as an internal standard in analytical methods for the

detection and quantification of benzotriazoles in various matrices, especially environmental

samples. Below are detailed methodologies for GC-MS and LC-MS/MS analysis.

GC-MS Analysis of Benzotriazoles in Aqueous Samples
This protocol describes a common workflow for the analysis of benzotriazoles in water samples

using gas chromatography-mass spectrometry, incorporating an internal standard like

Benzotriazole BT-d10 for accurate quantification.

Experimental Workflow:

Sample Preparation GC-MS Analysis Data Processing

Aqueous Sample (e.g., 100 mL) Spike with Benzotriazole BT-d10 Internal Standard Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) Elute with Organic Solvent (e.g., Dichloromethane) Concentrate the Extract Derivatization (e.g., Silylation) Inject into GC-MS Chromatographic Separation Mass Spectrometric Detection Quantification using Internal Standard Calibration Final Concentration Results

Click to download full resolution via product page

GC-MS analysis workflow for benzotriazoles.

Methodology:

Sample Collection and Preservation: Collect water samples in amber glass bottles and store

at 4°C.

Internal Standard Spiking: Spike a known volume of the water sample (e.g., 100 mL) with a

known amount of Benzotriazole BT-d10 solution in a suitable solvent.

Extraction:

Solid Phase Extraction (SPE): Pass the spiked water sample through an SPE cartridge

(e.g., Oasis HLB). Wash the cartridge with water and then elute the analytes with an

organic solvent like dichloromethane or a mixture of acetone and dichloromethane.
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Liquid-Liquid Extraction (LLE): Adjust the pH of the water sample and extract with a water-

immiscible organic solvent (e.g., dichloromethane) multiple times. Combine the organic

phases.

Concentration: Evaporate the solvent from the eluate to a small volume (e.g., 1 mL) under a

gentle stream of nitrogen.

Derivatization: To improve the volatility and chromatographic properties of the

benzotriazoles, a derivatization step is often necessary. A common method is silylation using

a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

GC-MS Analysis:

Injection: Inject an aliquot of the derivatized extract into the GC-MS system.

Chromatographic Conditions: Use a suitable capillary column (e.g., DB-5ms). The oven

temperature program should be optimized to achieve good separation of the target

analytes.

Mass Spectrometry: Operate the mass spectrometer in Selected Ion Monitoring (SIM)

mode for high sensitivity and selectivity. Monitor characteristic ions for both the native

benzotriazoles and the deuterated internal standard.

Quantification: Create a calibration curve by analyzing a series of standards containing

known concentrations of the target benzotriazoles and a constant concentration of

Benzotriazole BT-d10. The concentration of the analytes in the samples is determined by

comparing the peak area ratio of the analyte to the internal standard against the calibration

curve.

LC-MS/MS Analysis of Benzotriazoles in Environmental
and Biological Samples
This protocol outlines a typical procedure for the analysis of benzotriazoles using liquid

chromatography-tandem mass spectrometry, which often does not require derivatization.

Experimental Workflow:
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Sample Preparation LC-MS/MS Analysis Data Processing

Sample (e.g., Water, Plasma) Spike with Benzotriazole BT-d10 Internal Standard SPE or Protein Precipitation Filter the Extract Inject into LC-MS/MS Chromatographic Separation (e.g., C18 column) Tandem Mass Spectrometric Detection (MRM) Quantification using Internal Standard Calibration Final Concentration Results

Click to download full resolution via product page

LC-MS/MS analysis workflow for benzotriazoles.

Methodology:

Sample Preparation:

Water Samples: Spike a known volume of the water sample with Benzotriazole BT-d10.

The sample can then be directly injected or pre-concentrated using SPE as described in

the GC-MS protocol.

Biological Samples (e.g., Plasma): Spike the sample with Benzotriazole BT-d10. Perform

protein precipitation by adding a cold organic solvent like acetonitrile. Centrifuge to pellet

the proteins and collect the supernatant.

Filtration: Filter the prepared sample extract through a 0.22 µm syringe filter before injection.

LC-MS/MS Analysis:

Liquid Chromatography: Use a reverse-phase column (e.g., C18) with a gradient elution of

water and an organic solvent (e.g., acetonitrile or methanol), both typically containing a

small amount of an additive like formic acid to improve ionization.

Tandem Mass Spectrometry: Operate the mass spectrometer in positive electrospray

ionization (ESI+) mode. Use Multiple Reaction Monitoring (MRM) for quantification,

monitoring specific precursor-to-product ion transitions for each analyte and the internal

standard.

Quantification: Similar to the GC-MS method, construct a calibration curve using standards

containing known concentrations of the target benzotriazoles and a constant concentration of
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Benzotriazole BT-d10. Calculate the analyte concentrations in the samples based on the

peak area ratios.

Biological Significance and Signaling Pathways of
Benzotriazole Derivatives
While Benzotriazole BT-d10 is an analytical standard, the broader class of benzotriazole

derivatives exhibits a wide range of biological activities. Understanding these activities is crucial

for researchers in drug development and toxicology.

Inhibition of Protein Kinase CK2
Certain benzotriazole derivatives, most notably 4,5,6,7-tetrabromobenzotriazole (TBBt), are

potent and selective inhibitors of protein kinase CK2. CK2 is a serine/threonine kinase that is

often overexpressed in cancer cells and is involved in cell growth, proliferation, and survival.

Inhibition of CK2 can lead to the induction of apoptosis (programmed cell death) in cancer

cells.

4,5,6,7-Tetrabromobenzotriazole (TBBt)

Protein Kinase CK2

 Inhibition

Pro-Survival Proteins
(e.g., Akt, NF-κB substrates)

 Phosphorylation &
Activation

Apoptosis

 Inhibition

Cell Proliferation

 Promotion
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Click to download full resolution via product page

Inhibition of the CK2 signaling pathway by TBBt.

The diagram illustrates how TBBt inhibits CK2, which in turn prevents the phosphorylation and

activation of downstream pro-survival proteins. This disruption of the signaling cascade

ultimately leads to the induction of apoptosis and a reduction in cell proliferation.

Inhibition of Tubulin Polymerization
Other benzotriazole derivatives have been shown to act as anticancer agents by inhibiting

tubulin polymerization. Tubulin is a protein that polymerizes to form microtubules, which are

essential components of the cytoskeleton and are critical for cell division (mitosis). By binding

to tubulin, these benzotriazole derivatives prevent the formation of microtubules, leading to cell

cycle arrest in the G2/M phase and subsequent apoptosis.
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Benzotriazole Derivative
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Inhibition of tubulin polymerization by benzotriazole derivatives.

This diagram shows that by binding to tubulin dimers, the benzotriazole derivative inhibits their

polymerization into microtubules. This disruption of microtubule dynamics prevents the

formation of a functional mitotic spindle, causing the cell to arrest in the G2/M phase of the cell

cycle, which ultimately triggers apoptosis.

Conclusion
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Benzotriazole BT-d10 is a critical analytical standard for the accurate quantification of

benzotriazoles in various scientific disciplines. This guide has provided a comprehensive

overview of its commercial suppliers, detailed experimental protocols for its use in GC-MS and

LC-MS/MS, and an insight into the biological activities of the broader benzotriazole class of

compounds. Researchers and professionals in drug development can utilize this information to

effectively source and apply this standard in their analytical workflows and to understand the

potential biological implications of benzotriazole derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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